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Compound of Interest

Compound Name: Apoptosis inducer 16

Cat. No.: B15136524

Unable to Identify "Apoptosis Inducer 16"

An in-depth technical guide on the target protein identification of "Apoptosis Inducer 16"
cannot be generated at this time due to the inability to identify a specific molecule with this
designation in publicly available scientific literature and databases.

Extensive searches for "Apoptosis Inducer 16" and its abbreviation "Apo-16" did not yield a
well-defined chemical entity or biological agent. The scientific and pharmaceutical communities
utilize precise nomenclature for such molecules to ensure clarity and reproducibility of
research. The term provided is too generic and does not correspond to a recognized apoptosis-
inducing agent.

While the search did not identify a specific "Apoptosis Inducer 16," several compounds with
"16" in their designation and associated with apoptosis were found:

e F16: A mitochondriotoxic compound that has been shown to trigger either apoptosis or
necrosis in carcinoma cells, depending on the genetic background of the cancer cell.[1]

e R16: A novel synthetic analogue of amonafide that induces apoptosis and G2-M cell cycle
arrest by acting as a topoisomerase Il poison.[2]

o LCL161: An antagonist of the X-linked inhibitor of apoptosis protein (XIAP), which promotes
caspase activation and apoptosis.[3]
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Without a definitive identification of the molecule of interest, it is not possible to provide the
requested detailed information, including:

o Target Protein Identification: The specific protein or proteins that "Apoptosis Inducer 16"
binds to and modulates to initiate the apoptotic cascade.

» Quantitative Data: Binding affinities (e.g., Kd, IC50), efficacy data (e.g., EC50), or other
relevant metrics.

o Experimental Protocols: Detailed methodologies for experiments such as affinity
chromatography, yeast two-hybrid screening, surface plasmon resonance, or cellular thermal
shift assays that would be used to identify the target protein.

» Signaling Pathways: Diagrams and descriptions of the specific molecular pathways activated
or inhibited by the compound.

To proceed with generating the requested in-depth technical guide, a more specific and
recognized identifier for "Apoptosis Inducer 16" is required. This could include a chemical
name (IUPAC name), a CAS registry number, a brand name if it is a drug, or a specific internal
research code from a publication.

Researchers, scientists, and drug development professionals are encouraged to provide a
precise identifier for the molecule of interest to enable a comprehensive and accurate technical
report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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